Cas no 2172188-86-0 (1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172188-86-0
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 6454914
• PubChem ID: 165850524
• Update Time: 2025-07-14

1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595507
• [1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-yl]methanamine
• 2172188-86-0

• Inchi： 1S/C9H18N4O/c1-3-14-6-4-5-13-8(2)9(7-10)11-12-13/h3-7,10H2,1-2H3
• InChI Key： LSBZWUXCWCSDDE-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(C)=C(CN)N=N1

Computed Properties

• Exact Mass: 198.14806121g/mol
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine

1-(3-Ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine: A Comprehensive Overview

1-(3-Ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine, identified by the CAS number 2172188-86-0, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with an ethoxypropyl group and a methyl substituent. The triazole moiety is a five-membered aromatic ring containing three nitrogen atoms, which is known for its stability and versatility in various chemical reactions. The presence of the ethoxypropyl group introduces hydrophilic properties, while the methyl group adds a degree of hydrophobicity, making this compound suitable for a wide range of applications.

The synthesis of 1-(3-Ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine involves a series of well-established organic reactions. The triazole ring is typically formed through the Huisgen cycloaddition reaction, which involves the reaction of an azide with an alkyne in the presence of a copper catalyst. This reaction is highly efficient and selective, making it a cornerstone in click chemistry. The subsequent functionalization of the triazole ring with the ethoxypropyl and methyl groups is achieved through nucleophilic substitution or alkylation reactions. These steps ensure that the final product possesses the desired stereochemistry and functional groups.

Recent studies have highlighted the potential of 1-(3-Ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine as a promising candidate in drug discovery. The compound's ability to act as a bioisostere has been explored in various contexts. Bioisosteres are structural analogs of biologically active compounds that retain similar pharmacological properties but may exhibit improved pharmacokinetic profiles. In this case, the triazole ring serves as a bioisosteric replacement for other heterocyclic structures commonly found in pharmaceutical agents. This substitution can lead to enhanced solubility, stability, and bioavailability without compromising therapeutic efficacy.

The application of CAS 2172188-86-0 extends beyond pharmacology into materials science. The compound's unique electronic properties make it an attractive candidate for use in organic electronics. Triazoles are known for their ability to act as electron-deficient aromatic systems, which can facilitate charge transfer processes in conjugated systems. By incorporating this compound into polymer blends or thin films, researchers have demonstrated improved electrical conductivity and thermal stability. These properties make it a potential candidate for use in flexible electronics, sensors, and energy storage devices.

In terms of environmental impact, recent research has focused on the biodegradation and toxicity profiles of 1-(3-Ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine. Initial studies suggest that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term environmental fate and potential risks to ecosystems. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental assessments for novel chemicals to ensure sustainable development practices.

The development of efficient synthetic routes for CAS 2172188-86-0 has also been a focal point of recent research efforts. Traditional methods often involve multiple steps with low yields and high costs. To address these challenges, researchers have explored alternative strategies such as microwave-assisted synthesis and continuous flow chemistry. These approaches have shown promise in improving reaction efficiency while reducing waste generation. Such advancements are critical for scaling up production to meet growing demand across various industries.

In conclusion, 1-(3-Ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine, with its CAS number 2172188